molecular formula C10H18N4O B6632085 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide

2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide

Cat. No. B6632085
M. Wt: 210.28 g/mol
InChI Key: VTRPXMOLFIHVAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide, also known as EMBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMBA is a pyrazole derivative that has been synthesized through various methods and has been shown to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in inflammation, tumor growth, and oxidative stress. 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has been shown to inhibit the expression of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to induce apoptosis in cancer cells. 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Biochemical and Physiological Effects:
2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of various diseases. 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has also been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has been shown to improve glucose metabolism and insulin sensitivity, which are important factors in the treatment of diabetes and obesity.

Advantages and Limitations for Lab Experiments

2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has several advantages for lab experiments, including its high purity and yield, as well as its unique biochemical and physiological effects. However, 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide research, including its potential use in the treatment of neurodegenerative disorders, diabetes, and obesity. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide and to investigate its potential toxicity. 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide may also have potential applications in drug delivery systems and as a scaffold for the development of new drugs. Overall, 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has shown great promise as a potential therapeutic agent, and further research is needed to fully explore its potential.

Synthesis Methods

2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide can be synthesized through various methods, including the reaction between 3-ethyl-1-methylpyrazole-4-carboxylic acid and 2-aminobutanamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). Another method involves the reaction between 3-ethyl-1-methylpyrazole-4-carboxylic acid and 2-amino-N-(2-hydroxyethyl)acetamide in the presence of DCC and DMAP. These methods have been shown to yield 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide with high purity and yield.

Scientific Research Applications

2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, 2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide has been studied for its potential use in the treatment of diabetes and obesity.

properties

IUPAC Name

2-[(3-ethyl-1-methylpyrazol-4-yl)amino]butanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H18N4O/c1-4-7-9(6-14(3)13-7)12-8(5-2)10(11)15/h6,8,12H,4-5H2,1-3H3,(H2,11,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTRPXMOLFIHVAG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN(C=C1NC(CC)C(=O)N)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(3-Ethyl-1-methylpyrazol-4-yl)amino]butanamide

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